Cas no 767-76-0 (1H-Pyrrole,1,2,3,4,5-pentamethyl-)

• Product Name: 1H-Pyrrole,1,2,3,4,5-pentamethyl-
• CAS No: 767-76-0
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 565641
• PubChem ID: 69847
• Update Time: 2025-04-19

1H-Pyrrole,1,2,3,4,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1,2,3,4,5-pentamethyl-
• 1,2,3,4,5-pentamethyl-1H-pyrrole
• 1,2,3,4,5-pentamethylpyrrole
• 1,2,3,4,5-Pentamethylpyrrol
• AC1L2CSQ
• AC1Q2AJN
• AC1Q3Y05
• AG-H-06623
• CTK5E3415
• NSC65654
• pentamethyl-pyrrole
• SureCN77684
• U5S3XX7F7H
• NSC-65654
• SCHEMBL77684
• 767-76-0
• DTXSID30227501
• 1H-Pyrrole, 1,2,3,4,5-pentamethyl-
• EINECS 212-188-3
• NSC 65654
• Pentamethylpyrrol
• UNII-U5S3XX7F7H
• AKOS006272460
• NS00037840

• Inchi： 1S/C9H15N/c1-6-7(2)9(4)10(5)8(6)3/h1-5H3
• InChI Key： IQBFHKGECNYUMS-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.88
• Boiling Point: 226°C at 760 mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.485
• PSA: 4.93
• LogP: 2.25870